Cas no 14271-40-0 (Cyclohexanone,2-methyl-4-(2-methyl-1-oxo-3-phenyl-2-propen-1-yl)-3,5-diphenyl-)

• Product name: Cyclohexanone,2-methyl-4-(2-methyl-1-oxo-3-phenyl-2-propen-1-yl)-3,5-diphenyl-
• CAS No: 14271-40-0
• MF: C₂₉H₂₈O₂
• MW: 408.53142
• CID: 223849
• PubChem ID: 5476220

Cyclohexanone,2-methyl-4-(2-methyl-1-oxo-3-phenyl-2-propen-1-yl)-3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,2-methyl-4-(2-methyl-1-oxo-3-phenyl-2-propen-1-yl)-3,5-diphenyl-
• 2-methyl-4-[(E)-2-methyl-3-phenylprop-2-enoyl]-3,5-diphenylcyclohexan-1-one
• DTXSID10420336
• 14271-40-0
• NSC206119
• NSC-206119

• Inchi： InChI=1S/C29H28O2/c1-20(18-22-12-6-3-7-13-22)29(31)28-25(23-14-8-4-9-15-23)19-26(30)21(2)27(28)24-16-10-5-11-17-24/h3-18,21,25,27-28H,19H2,1-2H3/b20-18+
• InChI Key： KTKAAPOLGAVYOZ-CZIZESTLSA-N
• SMILES： CC1C(C2C=CC=CC=2)C(C(=O)/C(/C)=C/C2C=CC=CC=2)C(C2C=CC=CC=2)CC1=O

Computed Properties

• Exact Mass: 408.20904
• Monoisotopic Mass: 408.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14